5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione

• Molecular Formula: C17H12N4OS3
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-[(4-phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C17H12N4OS3/c22-15-12-8-4-5-9-13(12)18-14(19-15)10-24-16-20-21(17(23)25-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19,22)
• InChI Key: FCSGJFSDDGJIBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=S)SC(=N2)SCC3=NC4=CC=CC=C4C(=O)N3

Description

5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione is a heterocyclic compound that contains a thiadiazole ring.

Preparation Methods

The synthesis of 5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione typically involves the reaction of 4-hydroxyquinazoline with a thiadiazole derivative under specific conditions. One common method includes the use of hydrazonoyl halides and potassium thiocyanate . The reaction is carried out in an ethanol solution with triethylamine as a catalyst . The resulting product is purified through recrystallization or chromatography.

Chemical Reactions Analysis

5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiadiazole ring, particularly at the sulfur and nitrogen atoms.

Scientific Research Applications

This compound has shown potential in various scientific research applications:

Medicinal Chemistry: It has been studied for its antimicrobial, antifungal, and anticancer properties.

Biology: The compound has been evaluated for its neuroprotective and anti-inflammatory effects.

Industry: It is used in the development of biocides and fungicides.

Mechanism of Action

The mechanism of action of 5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione involves its interaction with various molecular targets. It can inhibit the activity of specific enzymes and proteins, leading to its antimicrobial and anticancer effects . The compound can also modulate signaling pathways involved in inflammation and cell proliferation .

Comparison with Similar Compounds

Similar compounds to 5-{[(4-hydroxyquinazolin-2-yl)methyl]sulfanyl}-3-phenyl-1,3,4-thiadiazole-2(3H)-thione include:

1,3,4-thiadiazole derivatives: These compounds share the thiadiazole ring and exhibit similar biological activities.

Quinazoline derivatives: Compounds with a quinazoline ring structure also show antimicrobial and anticancer properties.